10-ethyl-10-methyl-5-(methylthio)-10,11-dihydro-8H-pyrano[4',3':4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-3-thiol

• IUPAC Name: 14-ethyl-14-methyl-7-methylsulfanyl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,7,11(16)-tetraene-5-thione
• InChI: InChI=1S/C14H16N4OS3/c1-4-14(2)5-7-8(6-19-14)22-11-9(7)10-16-17-12(20)18(10)13(15-11)21-3/h4-6H2,1-3H3,(H,17,20)
• InChI Key: KGQPASCZDUDBRX-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2=C(CO1)SC3=C2C4=NNC(=S)N4C(=N3)SC)C
• Molecular Formula: C14H16N4OS3
• Molecular Weight: 352.5 g/mol

Description

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body. Pyrimidine is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at the 1st and 3rd positions.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves the use of 3-amino-1,2,4-triazole. For example, 3-Amino-5-methylthio-1H-1,2,4-triazole can condense with chloro-, bromo-, and nitro-substituted 2-hydroxybenzaldehyde to yield triazole-derived Schiff base ligands.

Molecular Structure Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors. The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines.

Chemical Reactions Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves multistep synthetic routes. For example, 3-Amino-5-methylthio-1H-1,2,4-triazole can condense with chloro-, bromo-, and nitro-substituted 2-hydroxybenzaldehyde to yield triazole-derived Schiff base ligands.

Physical And Chemical Properties Analysis

Pyrimidine is a six-membered heterocyclic organic colorless compound that is a much weaker base than pyridine and soluble in water.

Mechanism of Action

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors. They have widespread potential pharmaceutical activity including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities.